Cas no 4509-11-9 (6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione)

• Product Name: 6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione
• CAS No: 4509-11-9
• Molecular Formula: C₄H₆O₃S
• Molecular Weight: 134.15400
• MDL: MFCD00065014
• CID: 929795
• PubChem ID: 20597

6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione Properties

Names and Identifiers

• 3,4-epoxytetrahydrothiophene-1,1-dioxide
• 6-Oxa-3-thiabicyclo[3.1.0]hexane-3,3-dione
• 2,3-Epoxy-1,4-butanediyl sulfone
• 2,3-Epoxytetramethylene sulfone
• 3,4-Epoxy-1,2,3,4-tetrahydrothiophene-1,1-dioxide
• 3,4-epoxy-2,3,4,5-tetrahydrothiophene-1,1-dioxide
• 3,4-Epoxysulfolane
• 3,4-Epoxy-tetrahydro-thiophen-1,1-dioxid
• 3,4-epoxythiolane 1,1-dioxide
• EINECS 224-827-3
• Tetramethylene sulfone,2,3-epoxy
• 6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione
• 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane-3,3-dione
• 3,4-Epoxytetrahydrothiophene 1,1-dioxide
• MFCD00065014
• VS-02462
• F1294-0015
• 4-19-00-00111 (Beilstein Handbook Reference)
• AKOS016039439
• SY152222
• 6-oxa-3lambda-thiabicyclo[3.1.0]hexane-3,3-dione
• Z56941977
• WLN: T35 BO ESWTJ
• 3,4-Epoxytetrahydrothiophene-1,1-dioxide, technical grade
• STK711900
• 6-oxa-3lambda6-thiabicyclo[3.1.0]hexane 3,3-dioxide
• 6-Oxa-3-thiabicyclo[3.1.0]hexane,3-dioxide
• 6-Oxa-3-thiabicyclo[3.1.0]hexane3,3-dioxide
• NSC 24263
• NS00046529
• BBL010360
• InChI=1/C4H6O3S/c5-8(6)1-3-4(2-8)7-3/h3-4H,1-2H
• Tetramethylene sulfone, 2,3-epoxy-
• AKOS000269521
• DB-051263
• 3,4-Epoxytetrahydrothiophene-1,1-dioxide, 97%
• 2,4-butanediyl sulfone
• NSC24263
• NSC-24263
• E?-thiabicyclo[3.1.0]hexane-3,3-dione
• BRN 0113462
• 6-Oxa-3-thiabicyclo[3.1.0]hexane 3,3-dioxide
• 6-Oxa-3-thiabicyclo[3.1.0]hexane, 3,3-dioxide
• AT11458
• 4509-11-9
• Thiophene, tetrahydro-3,4-epoxy-, 1,1-dioxide
• Tetramethylene sulfone,3-epoxy-
• 6-oxa-3lambda~6~-thiabicyclo[3.1.0]hexane-3,3-dione
• 6-oxa-3??-thiabicyclo[3.1.0]hexane-3,3-dione
• DTXSID30963336
• SCHEMBL635289
• 6-oxa-3
• EN300-13553
• Tetrahydro-3,4-epoxythiophene 1,1-dioxide
• 6-OXA-3-THIABICYCLO(3.1.0)HEXANE 3,3-DIOXIDE
• ALBB-025556

• MDL： MFCD00065014
• InChIKey： SZAIAWVGWTXVMB-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6O3S/c5-8(6)1-3-4(2-8)7-3/h3-4H,1-2H2
• SMILES： O=S1(=O)CC2OC2C1

Computed Properties

• Exact Mass: 134.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 134.00376522g/mol
• Heavy Atom Count: 8
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Surface Charge: 0
• Topological Polar Surface Area: 46.7

Experimental Properties

• LogP: 0.26300
• PSA: 55.05000
• Refractive Index: 1.4661 (estimate)
• Boiling Point: 113°C
• Melting Point: 145-150 °C (lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.272 (estimate)

6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione Security Information

• Symbol:
• RTECS：RP3850000
• WGK Germany：3
• Safety Instruction： 26-36
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes